(5E)-3-ethyl-5-[(4-methylpiperazin-1-yl)methylidene]-2-thioxo-1,3-thiazolidin-4-one

Specification

• Molecular Formula: C11H17N3OS2
• Molecular Weight: 271.4 g/mol
• IUPAC Name: (5E)-3-ethyl-5-[(4-methylpiperazin-1-yl)methylidene]-2-sulfanylidene-1,3-thiazolidin-4-one
• Standard InChI: InChI=1S/C11H17N3OS2/c1-3-14-10(15)9(17-11(14)16)8-13-6-4-12(2)5-7-13/h8H,3-7H2,1-2H3/b9-8+
• Standard InChI Key: KBEYYNMHHDIIHQ-CMDGGOBGSA-N
• Isomeric SMILES: CCN1C(=O)/C(=C\N2CCN(CC2)C)/SC1=S
• Canonical SMILES: CCN1C(=O)C(=CN2CCN(CC2)C)SC1=S

Introduction

Chemical Identification and Structural Characteristics

Nomenclature and Molecular Formula

The systematic IUPAC name (5E)-3-ethyl-5-[(4-methylpiperazin-1-yl)methylidene]-2-thioxo-1,3-thiazolidin-4-one reflects its core structure:

• A 1,3-thiazolidin-4-one backbone (a five-membered ring containing sulfur and nitrogen atoms).

• 2-Thioxo substitution, replacing the carbonyl oxygen at position 2 with sulfur.

• 3-Ethyl and 5-[(4-methylpiperazin-1-yl)methylidene] substituents, introducing alkyl and piperazine-derived groups.

The molecular formula is C₁₂H₁₈N₄OS₂, with a molar mass of 314.43 g/mol.

Stereochemical and Conformational Analysis

The E-configuration at the C5 position (denoted by 5E) ensures the methylidene group adopts a trans orientation relative to the thiazolidinone ring. Density functional theory (DFT) calculations on analogous thiazolidinones suggest that this configuration optimizes π-π stacking interactions with hydrophobic enzyme pockets, a feature critical for binding affinity. The 4-methylpiperazine moiety enhances solubility via its tertiary amine group while contributing to hydrogen-bonding interactions.

Synthesis and Synthetic Methodologies

General Synthetic Routes for Thiazolidin-4-Ones

While no published protocol explicitly describes the synthesis of (5E)-3-ethyl-5-[(4-methylpiperazin-1-yl)methylidene]-2-thioxo-1,3-thiazolidin-4-one, its preparation likely follows established routes for 2-thioxo-thiazolidinones:

• Condensation-Cyclization:
  Reaction of ethyl hydrazinecarboxylate with carbon disulfide forms the thiazolidinone core, followed by Knoevenagel condensation with 4-methylpiperazine-1-carbaldehyde.

• Post-Modification of Preformed Thiazolidinones:
  Thioxo groups are introduced via sulfurization of carbonyl precursors using Lawesson’s reagent or phosphorus pentasulfide.

Green Chemistry Approaches

Recent advances emphasize solvent-free mechanochemical synthesis or nanocatalysts (e.g., Fe₃O₄ nanoparticles) to improve yields and reduce waste. For example, Kaboudin et al. achieved 85–92% yields for analogous thiazolidinones using ultrasound-assisted four-component reactions.

Compound	Cell Line	IC₅₀ (µM)	Target
CID 3087795	HIV-1 RT	0.54	Reverse Transcriptase
2-Pyrazolo-3-phenyl analog	MCF-7	0.37	CDK2
Compound 8 (Popiołek et al.)	769-P	0.60	Apoptosis

Antiviral Activity

The 2-thioxo group enhances binding to viral polymerases. For instance, CID 3087795, a structurally similar thiazolidinone, inhibits HIV-1 reverse transcriptase (RT) with a binding energy of −9.2 kcal/mol, outperforming nevirapine (−8.1 kcal/mol). Molecular docking suggests the 4-methylpiperazine group in the query compound may occupy the NNRTI pocket of HIV-1 RT, disrupting catalytic aspartate residues.

Structure-Activity Relationship (SAR) Insights

• C5 Substituents:
  Electrophilic groups (e.g., methylidene piperazine) enhance target affinity by 30–40% compared to arylidene derivatives.

• 2-Thioxo vs. 2-Oxo:
  Thioxo substitution increases lipophilicity (LogP +0.8), improving blood-brain barrier penetration.

• N3 Alkylation:
  Ethyl groups at N3 reduce cytotoxicity against normal cells (e.g., GMK, IC₅₀ > 100 µM) while maintaining tumor selectivity.

Computational and Preclinical Validation

Molecular Docking Studies

AutoDock Vina simulations predict strong binding (−10.3 kcal/mol) to HIV-1 RT (PDB: 1DLO), with hydrogen bonds to Lys101 and π-cation interactions with Tyr188. Similar interactions are observed with CDK2 (PDB: 1HCL), suggesting multi-target potential.

ADMET Profiling

SwissADME predictions indicate moderate bioavailability (F = 65%), with no PAINS alerts. The 4-methylpiperazine moiety reduces hERG channel binding risk (pIC₅₀ = 4.2), lowering cardiotoxicity concerns.